Cas no 89143-32-8 (2,5-Pyrrolidinedione, 1-(phenylmethyl)-3-(1-piperidinyl)-)

2,5-Pyrrolidinedione, 1-(phenylmethyl)-3-(1-piperidinyl)- structure
89143-32-8 structure
Product Name:2,5-Pyrrolidinedione, 1-(phenylmethyl)-3-(1-piperidinyl)-
CAS No:89143-32-8
MF:C16H20N2O2
MW:272.342204093933
CID:610719
PubChem ID:2866995
Update Time:2025-04-19

2,5-Pyrrolidinedione, 1-(phenylmethyl)-3-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Pyrrolidinedione, 1-(phenylmethyl)-3-(1-piperidinyl)-
    • 1-benzyl-3-piperidin-1-ylpyrrolidine-2,5-dione
    • Cambridge id 5760064
    • Z44427198
    • AKOS000526058
    • AKOS016318487
    • WAY-601128
    • DTXSID80386612
    • 1-benzyl-3-(piperidin-1-yl)-1h-pyrrolidine-2,5-dione
    • SCHEMBL22426230
    • CBMicro_032206
    • MixCom6_001870
    • BIM-0032080.P001
    • 89143-32-8
    • 1-benzyl-3-(1-piperidinyl)-2,5-pyrrolidinedione
    • Inchi: 1S/C16H20N2O2/c19-15-11-14(17-9-5-2-6-10-17)16(20)18(15)12-13-7-3-1-4-8-13/h1,3-4,7-8,14H,2,5-6,9-12H2
    • InChI Key: LFFMNEGDAQZGMW-UHFFFAOYSA-N
    • SMILES: O=C1C(CC(N1CC1C=CC=CC=1)=O)N1CCCCC1

Computed Properties

  • Exact Mass: 272.152477885g/mol
  • Monoisotopic Mass: 272.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 40.6Ų
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